Cas no 72505-20-5 (3-Fluorothiobenzamide)

• Product Name: 3-Fluorothiobenzamide
• CAS No: 72505-20-5
• MF: C₇H₆FNS
• MW: 155.192643642426
• MDL: MFCD04973323
• CID: 570580
• PubChem ID: 2782800
• Update Time: 2025-04-19

3-Fluorothiobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,3-fluoro-
• 3-fluorobenzenecarbothioamide
• 3-Fluorothiobenzamide
• 3-FLUOROTHIOBENZAMIDE 98*
• 3-FLUOROBENZOTHIOAMIDE
• DTXSID70382305
• 3-fluorothiobenzamide, AldrichCPR
• AB21276
• JWJGEQSGAYIZRD-UHFFFAOYSA-N
• SCHEMBL2031034
• EN300-09491
• AKOS001053271
• MFCD04973323
• FS-4008
• A837547
• W12701
• CS-0206921
• 3-FLUOROBENZENE-1-CARBOTHIOAMIDE
• Acetic acid, 2-[2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]-, hydrochloride(1:2)
• 72505-20-5
• Z56979300
• SY063727

• MDL： MFCD04973323
• Inchi： 1S/C7H6FNS/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H2,9,10)
• InChI Key： JWJGEQSGAYIZRD-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=C(C=1)F)N

Computed Properties

• Exact Mass: 155.02000
• Monoisotopic Mass: 155.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.1A^2

Experimental Properties

• Density: 1.29
• Melting Point: 110 °C
• Boiling Point: 250.5°C at 760 mmHg
• Flash Point: 105.3°C
• Refractive Index: 1.623
• PSA: 58.11000
• LogP: 2.16020
• Sensitiveness: Stench

3-Fluorothiobenzamide Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes